Cas no 1882460-57-2 (4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide)

• Product Name: 4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide
• CAS No: 1882460-57-2
• MF: C₉H₉ClN₂O₂S
• MW: 244.697959661484
• CID: 6273445
• PubChem ID: 165962126
• Update Time: 2025-05-25

4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide
• 1882460-57-2
• EN300-1453416

• Inchi： 1S/C9H9ClN2O2S/c1-2-12-15(13,14)8-3-4-9(10)7(5-8)6-11/h3-5,12H,2H2,1H3
• InChI Key： LFAIMPUVVNGXFD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#N)S(NCC)(=O)=O

Computed Properties

• Exact Mass: 244.0073264g/mol
• Monoisotopic Mass: 244.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.3Ų

Additional information on 4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide

Comprehensive Overview of 4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide (CAS No. 1882460-57-2)

4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide (CAS No. 1882460-57-2) is a specialized sulfonamide derivative with a unique molecular structure that combines a chloro-substituted benzene ring, a cyano group, and an ethylsulfonamide moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its structural features, including the electron-withdrawing cyano group and sulfonamide functionality, make it a valuable building block for designing novel small-molecule inhibitors and crop protection agents.

In recent years, the demand for high-purity sulfonamide derivatives like 4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide has surged, driven by advancements in drug discovery and precision agriculture. Researchers are particularly interested in its role as a scaffold for kinase inhibitors, a hot topic in oncology research. The compound’s chloro-cyano substitution pattern is also being explored for herbicide resistance management, aligning with global trends in sustainable farming.

The synthesis of CAS No. 1882460-57-2 typically involves multi-step organic reactions, including chlorination, cyanation, and sulfonamide formation. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a key concern for industries prioritizing QC/QA compliance. Users frequently search for "synthesis protocol for 4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide" or "suppliers of CAS 1882460-57-2," reflecting its niche but growing market.

From an environmental perspective, 4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide is subject to REACH regulations and green chemistry evaluations. Its biodegradability and ecotoxicological profile are under study, addressing the rising demand for eco-friendly chemicals. This aligns with searches like "sustainable sulfonamide alternatives" or "CAS 1882460-57-2 environmental impact," highlighting user interest in both performance and sustainability.

In summary, 4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide (CAS No. 1882460-57-2) represents a versatile compound at the intersection of pharmaceutical innovation and agrochemical development. Its applications in targeted therapy and crop science, coupled with rigorous regulatory scrutiny, position it as a compound of enduring relevance in specialized chemical markets.